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Compound of Interest

Compound Name: Sumitone fast red b

Cat. No.: B1595642

Essential Safety and Handling of Sumitone Fast Red
B

For immediate reference, this guide provides critical safety, operational, and disposal
information for the handling of Sumitone Fast Red B in a research environment. The following
procedures are designed to ensure the safety of laboratory personnel and to provide a clear
plan for the use and disposal of this chemical.

Sumitone Fast Red B is a dark red, odorless powder. Understanding its properties is the first
step in safe handling. While this guide focuses on "Sumitone Fast Red B," the experimental
protocols provided are for "Fast Red," a widely used chromogen in immunohistochemistry
(IHC). It is crucial to consult the specific Safety Data Sheet (SDS) for the exact product in use.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure. The following
table summarizes the required PPE for handling Sumitone Fast Red B.
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Protection Type

Specification Purpose

Eye/Face Protection

Chemical safety goggles or
glasses compliant with OSHA
29 CFR 1910.133 or European  dust particles.
Standard EN166.[1]

Skin Protection

Wear appropriate protective
gloves and clothing.[1]
Chemical-resistant gloves irritation.

(e.g., nitrile) should be worn.

Not required under normal use

To prevent eye irritation from

To prevent skin contact and

conditions with adequate

Respiratory Protection

generated, a suitable

ventilation.[1] If dust is

To prevent inhalation of dust
particles which may cause

respiratory tract irritation.[2]

respirator should be used.

Emergency First Aid Procedures

In the event of exposure, immediate action is critical. The following table outlines the first aid

measures to be taken.

Exposure Type

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[1]

Seek medical attention.[2]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes.[1] If skin irritation persists,

consult a physician.[1]

Move to fresh air.[2][3] If breathing is difficult or

Inhalation stops, provide artificial respiration and seek
immediate medical attention.[2][3]
Do NOT induce vomiting.[2] If the person is
Ingestion conscious, rinse their mouth with water.[2] Seek

immediate medical attention.[2]
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Operational Plan: Handling and Storage

Proper handling and storage are essential to maintain the integrity of Sumitone Fast Red B
and to ensure a safe laboratory environment.

Handling:

Use in a well-ventilated area.[1][2]

Minimize dust generation and accumulation.[2]

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.[2]

Storage:

o Keep the container tightly closed in a dry and well-ventilated place.[1]

» Store away from incompatible materials such as strong oxidizing agents.[1]

e The product is hygroscopic; protect it from moisture.[1]

Disposal Plan

Dispose of Sumitone Fast Red B in accordance with all local, regional, and national
regulations.[1] It should be treated as chemical waste and not be disposed of down the drain or
in regular trash.[4]

o Waste Collection: Collect waste in a designated, labeled, and suitable container.

o Disposal Route: Arrange for collection by a specialized disposal company.

Experimental Protocol: Inmunohistochemical
Staining with Fast Red

The following is a generalized protocol for the use of Fast Red as a chromogen in
immunohistochemistry (IHC) on formalin-fixed, paraffin-embedded (FFPE) tissue sections.
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Materials:

FFPE tissue sections on slides

e Xylene
o Ethanol (graded series: 100%, 95%, 70%)
« Distilled water
e Antigen retrieval solution
e Primary antibody
o Alkaline phosphatase (AP)-based detection system
» Fast Red chromogen kit
o Counterstain (e.g., Hematoxylin)
e Mounting medium
Procedure:
» Deparaffinization and Rehydration:
o Immerse slides in xylene to remove paraffin.

o Rehydrate the tissue sections by passing them through a graded series of ethanol
solutions (e.g., 100%, 95%, 70%) and finally into distilled water.

e Antigen Retrieval:

o Perform antigen retrieval as required for the specific primary antibody being used. This
often involves heat-induced epitope retrieval (HIER) in a suitable buffer.

e Staining:

o Apply the primary antibody and incubate according to the manufacturer's instructions.
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o Wash the slides.

o Apply the AP-conjugated secondary antibody or detection polymer and incubate.
o Wash the slides.

o Prepare the Fast Red chromogen solution according to the kit instructions.

o Apply the Fast Red solution to the tissue and incubate until the desired color intensity is
reached. This will produce a red precipitate at the site of the target antigen.

o Wash the slides gently with distilled water.

o Counterstaining:

o Apply a counterstain, such as hematoxylin, to stain the cell nuclei for morphological
context.

o Wash the slides.
e Dehydration and Mounting:
o Dehydrate the slides through a graded ethanol series and clear in xylene.

o Coverslip the slides using a permanent mounting medium.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Sumitone Fast
Red B, from preparation to disposal.
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Safe Handling Workflow for Sumitone Fast Red B
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Caption: A flowchart outlining the key steps for the safe handling of Sumitone Fast Red B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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